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Compound of Interest

Compound Name: 1,4-Diethylbenzene

Cat. No.: B043851

An In-depth Technical Guide to 1,4-
Diethylbenzene

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1,4-Diethylbenzene, a significant
aromatic hydrocarbon. The document details its chemical identity, physicochemical properties,
a key synthetic protocol, and its role as a chemical intermediate.

Chemical Identity and Molecular Structure

1,4-Diethylbenzene is an organic compound consisting of a benzene ring substituted with two
ethyl groups at the para position.[1]

CAS Number: 105-05-5[2][3][4][5][6]

Molecular Formula: CioH14[2][7]

IUPAC Name: 1,4-diethylbenzene[2]

Synonyms: p-Diethylbenzene, Benzene, p-diethyl-, p-Ethylethylbenzene[2][3][5]

Molecular Weight: 134.22 g/mol [2][6][8]
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« SMILES: CCC1=CC=C(C=C1)CC[2][8]

« InChl Key: DSNHSQKRULAAEI-UHFFFAOYSA-N[2][7][8]

The molecular structure of 1,4-Diethylbenzene is characterized by a central benzene ring with

ethyl groups attached to the first and fourth carbon atoms. This para-substitution pattern

influences its chemical reactivity and physical properties.

Physicochemical Properties

The following table summarizes key quantitative data for 1,4-Diethylbenzene, providing a clear

reference for its physical and chemical characteristics.

Property Value Units Reference
Physical State Colorless liquid [2][9][10]
Melting Point -42.83 °C [2]

Boiling Point 183.7 °C [2]

Density 0.8620 g/mL at 20 °C/4 °C [2]

Flash Point 55 °C [2]

Water Solubility 24.8 mg/L at 25 °C [2]

Vapor Pressure 1.03 mm Hg [2]

LogP (Octanol/Water

. . 4.45 [2]
Partition Coefficient)
Refractive Index 1.4967 at 20 °C/D [2]
Autoignition
430 °C [2]
Temperature

Experimental Protocol: Synthesis via Friedel-Crafts

Alkylation
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1,4-Diethylbenzene is commonly synthesized through the Friedel-Crafts alkylation of benzene
with ethylene.[8][9] This electrophilic aromatic substitution reaction is a cornerstone of industrial
organic synthesis. The use of shape-selective zeolite catalysts can favor the production of the
para isomer with high selectivity.[8]

Objective: To synthesize 1,4-Diethylbenzene by the alkylation of benzene with ethylene using

a Lewis acid catalyst.

Materials:

» Benzene (CeHe)

e Ethylene (CzHa4)

e Anhydrous Aluminum Chloride (AICIs) or a shape-selective zeolite catalyst
e Anhydrous, non-polar solvent (e.g., carbon disulfide)
o Hydrochloric acid (HCI), dilute solution

e Sodium bicarbonate (NaHCO3), saturated solution

¢ Anhydrous magnesium sulfate (MgSQOa)

« Distillation apparatus

Procedure:

e Reaction Setup: In a three-necked round-bottom flask equipped with a reflux condenser, a
gas inlet tube, and a mechanical stirrer, add anhydrous aluminum chloride and the
anhydrous solvent. Cool the mixture in an ice bath.

» Addition of Benzene: Slowly add benzene to the stirred suspension of the catalyst.

« Introduction of Ethylene: Bubble ethylene gas through the reaction mixture at a controlled
rate. The reaction is exothermic and should be maintained at a low temperature to control
the rate of reaction and minimize side products.
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e Reaction Monitoring: Monitor the progress of the reaction by techniques such as gas
chromatography (GC) to determine the consumption of benzene and the formation of
ethylbenzene and diethylbenzene isomers.

e Quenching the Reaction: Once the desired conversion is achieved, slowly and carefully pour
the reaction mixture over crushed ice and dilute hydrochloric acid to decompose the
aluminum chloride catalyst.

o Workup: Transfer the mixture to a separatory funnel. The organic layer is separated, washed
successively with water, saturated sodium bicarbonate solution, and again with water to
remove any acidic impurities.

e Drying and Solvent Removal: Dry the organic layer over anhydrous magnesium sulfate. Filter
to remove the drying agent and then remove the solvent by rotary evaporation.

 Purification: The crude product, a mixture of ethylbenzene and diethylbenzene isomers, is
purified by fractional distillation to isolate 1,4-Diethylbenzene. The different boiling points of
the isomers allow for their separation.

Logical Workflow for Synthesis

The following diagram illustrates the logical steps involved in the synthesis of 1,4-
Diethylbenzene via the Friedel-Crafts alkylation of benzene.
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Caption: Workflow for the synthesis of 1,4-Diethylbenzene.
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Applications in Research and Development

1,4-Diethylbenzene serves as a crucial intermediate in the synthesis of various organic
compounds.[1][9] Its primary application is in the production of divinylbenzene (DVB) through
dehydrogenation.[8] DVB is a key cross-linking agent used in the manufacturing of polystyrene
and other polymers.[8] In the context of drug development and scientific research, the aromatic
core and reactive ethyl groups of 1,4-diethylbenzene make it a versatile starting material for
the synthesis of more complex molecules, including potential pharmaceutical precursors and
specialty polymers.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com
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